Cas no 59944-79-5 (Thieno[2,3-b]pyrazine-6-carboxylic acid)

• Product Name: Thieno[2,3-b]pyrazine-6-carboxylic acid
• CAS No: 59944-79-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD07371382
• CID: 366705
• PubChem ID: 7164578
• Update Time: 2025-10-29

Thieno[2,3-b]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carboxylic acid
• AC1OGC1F
• ANW-68613
• CHEMBL2042170
• CTK1G9165
• PubChem9882
• SBB089660
• SureCN1697868
• MEHCDDSVVYRWJT-UHFFFAOYSA-N
• A832547
• Thieno[2,3-b]pyrazine-6-carboxylicacid
• 59944-79-5
• DTXSID30428177
• CS-0454156
• J-524922
• FT-0758800
• F53481
• thieno[2,3-b]pyrazine-6-carboxylic acid, AldrichCPR
• SCHEMBL1697868
• Thieno[3,2-b]pyrazine-6-carboxylic acid
• EN300-202953
• AKOS006343732
• MFCD07371382
• DB-010469

• MDL： MFCD07371382
• Inchi： 1S/C7H4N2O2S/c10-7(11)5-3-4-6(12-5)9-2-1-8-4/h1-3H,(H,10,11)
• InChI Key： MEHCDDSVVYRWJT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.608
• Melting Point: 220
• Boiling Point: 407.8°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.749
• PSA: 63.08

Thieno[2,3-b]pyrazine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thieno[2,3-b]pyrazine-6-carboxylic acid

Thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 59944-79-5): A Versatile Scaffold in Modern Medicinal Chemistry

Thieno[2,3-b]pyrazine-6-carboxylic acid, identified by the chemical identifier CAS No. 59944-79-5, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of medicinal chemistry and pharmaceutical research. This compound belongs to the thienopyrazine class, a scaffold that combines the aromatic properties of thiophene and pyrazine rings, offering a rich framework for molecular diversification and functionalization. The presence of a carboxylic acid moiety at the 6-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The significance of Thieno[2,3-b]pyrazine-6-carboxylic acid lies in its potential as a building block for drug discovery programs. Its unique structural features have been leveraged in the development of novel therapeutic agents targeting various biological pathways. Recent studies have highlighted its utility in designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The heterocyclic core of this compound interacts favorably with biological targets, often leading to high-affinity binding and potent biological activity.

In the context of modern drug design, the versatility of Thieno[2,3-b]pyrazine-6-carboxylic acid is further underscored by its ability to undergo diverse chemical transformations. The carboxylic acid group can be readily modified through esterification, amidation, or coupling reactions, enabling the creation of a wide array of derivatives with tailored physicochemical properties. Additionally, the aromatic system provides multiple sites for further functionalization, allowing chemists to fine-tune electronic and steric characteristics for optimal pharmacological outcomes.

Recent advancements in computational chemistry have also facilitated the exploration of Thieno[2,3-b]pyrazine-6-carboxylic acid as a lead compound. Molecular modeling studies have identified key interactions between this scaffold and target proteins, providing insights into its mechanism of action. These insights have guided the rational design of analogs with improved potency and selectivity. For instance, modifications at the thiophene ring have been shown to enhance binding affinity to certain enzymes and receptors, while preserving metabolic stability.

The pharmaceutical industry has taken note of these findings, leading to several ongoing clinical trials where derivatives of Thieno[2,3-b]pyrazine-6-carboxylic acid are being evaluated for their therapeutic potential. Preliminary results suggest promising activity against resistant bacterial strains and chronic inflammatory conditions. The carboxylic acid derivative has also been explored as a prodrug strategy, where it undergoes metabolic activation to release active pharmacological species. This approach has shown particular promise in oncology, where targeted release mechanisms can enhance tumor-specific efficacy.

Beyond its applications in drug development, Thieno[2,3-b]pyrazine-6-carboxylic acid has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions has led to investigations into its role as a ligand in catalytic systems. Furthermore, its derivatives have been tested as intermediates in the synthesis of crop protection agents, demonstrating efficacy against various pests while maintaining environmental compatibility.

The synthesis of Thieno[2,3-b]pyrazine-6-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent methodologies have focused on streamlined approaches using transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These advances have not only improved yield but also reduced waste generation, aligning with green chemistry principles.

The future prospects for Thieno[2,3-b]pyrazine-6-carboxylic acid are vast and multifaceted. Continued research is expected to uncover new biological activities and applications across different therapeutic areas. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into market-ready products. Additionally, innovations in synthetic chemistry will further enhance accessibility and scalability for industrial production.

In conclusion, Thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 59944-79-5) stands as a testament to the power of heterocyclic chemistry in driving pharmaceutical innovation. Its unique structural attributes combined with versatile reactivity make it an indispensable tool for medicinal chemists seeking novel therapeutic solutions. As research progresses，this compound is poised to play an increasingly pivotal role in shaping the future of drug discovery and development.